Cas no 10056-19-6 (Benzamide,N-(1-methylethyl)-3,5-dinitro-)

Benzamide,N-(1-methylethyl)-3,5-dinitro- structure
10056-19-6 structure
Product Name:Benzamide,N-(1-methylethyl)-3,5-dinitro-
CAS No:10056-19-6
MF:C10H11N3O5
MW:253.211442232132
CID:226713
PubChem ID:351140
Update Time:2025-04-19

Benzamide,N-(1-methylethyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-methylethyl)-3,5-dinitro-
    • 3,5-dinitro-N-propan-2-ylbenzamide
    • 3.5-Dinitro-benzoesaeure-N-isopropylamid
    • AC1L6XQC
    • i-Propyl-3,5-dinitrobenzamid
    • N-Isopropyl-3,5-dinitro-benzamide
    • N-Isopropyl-3.5-dinitro-benzamid
    • NSC519080
    • Oprea1_466906
    • Oprea1_685355
    • STK024615
    • N-ISOPROPYL-3,5-DINITROBENZAMIDE
    • HDBVLHIQSYYAII-UHFFFAOYSA-N
    • NSC 519080
    • 3,5-dinitro-(N-isopropyl)-benzamide
    • SR-01000313740
    • Benzamide, N-(1-methylethyl)-3,5-dinitro-
    • SCHEMBL3071601
    • NSC-519080
    • DTXSID70325813
    • SR-01000313740-1
    • 10056-19-6
    • AKOS000671095
    • Inchi: 1S/C10H11N3O5/c1-6(2)11-10(14)7-3-8(12(15)16)5-9(4-7)13(17)18/h3-6H,1-2H3,(H,11,14)
    • InChI Key: HDBVLHIQSYYAII-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC(C)C

Computed Properties

  • Exact Mass: 253.06993
  • Monoisotopic Mass: 253.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 129.37
  • LogP: 3.07850
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